Cas no 2639424-90-9 (ethyl 7-amino-1H-pyrrolo2,3-cpyridine-4-carboxylate)

• Product Name: ethyl 7-amino-1H-pyrrolo2,3-cpyridine-4-carboxylate
• CAS No: 2639424-90-9
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5641352
• PubChem ID: 165903702
• Update Time: 2025-05-19

ethyl 7-amino-1H-pyrrolo2,3-cpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-amino-1H-pyrrolo[2,3-c]pyridine-4-carboxylate
• 2639424-90-9
• EN300-28229406
• ethyl 7-amino-1H-pyrrolo2,3-cpyridine-4-carboxylate

• Inchi： 1S/C10H11N3O2/c1-2-15-10(14)7-5-13-9(11)8-6(7)3-4-12-8/h3-5,12H,2H2,1H3,(H2,11,13)
• InChI Key： PBRSXKFQMZZMNU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C2=C1C=CN2)N)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81Ų

Additional information on ethyl 7-amino-1H-pyrrolo2,3-cpyridine-4-carboxylate

Ethyl 7-Amino-1H-Pyrrolo[2,3-c]Pyridine-4-Carboxylate: A Comprehensive Overview

Ethyl 7-amino-1H-pyrrolo[2,3-c]pyridine-4-carboxylate, identified by the CAS number 2639424-90-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural properties and potential applications in drug design. The molecule features a fused bicyclic system consisting of a pyrrole and a pyridine ring, with an amino group at position 7 and an ethyl ester substituent at position 4. These structural elements contribute to its intriguing chemical properties and biological activity.

The synthesis of ethyl 7-amino-1H-pyrrolo[2,3-c]pyridine-4-carboxylate has been extensively studied, with researchers exploring various synthetic routes to optimize yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, leveraging transition metal catalysts such as palladium or copper. These methods not only enhance the scalability of the synthesis but also reduce environmental impact by minimizing waste and energy consumption.

From a pharmacological perspective, ethyl 7-amino-1H-pyrrolo[2,3-c]pyridine-4-carboxylate has demonstrated promising activity in preclinical studies. It has been evaluated for its potential as an anti-tumor agent, with studies indicating selective cytotoxicity against various cancer cell lines. The amino group at position 7 plays a critical role in its bioactivity, facilitating interactions with cellular targets such as kinases or receptors. Additionally, recent research has explored its anti-inflammatory properties, suggesting its potential utility in treating chronic inflammatory diseases.

The structural versatility of ethyl 7-amino-1H-pyrrolo[2,3-c]pyridine-4-carboxylate makes it an attractive scaffold for further chemical modifications. Researchers have appended various functional groups to the molecule to enhance its pharmacokinetic properties, such as improving solubility or prolonging half-life. These modifications are crucial for translating laboratory findings into clinically viable drugs.

In conclusion, ethyl 7-amino-1H-pyrrolo[2,3-c]pyridine-4-carboxylate represents a valuable compound in contemporary chemical research. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological insights, positions it as a promising candidate for future therapeutic applications. Continued exploration into its properties will undoubtedly yield further discoveries that contribute to the advancement of medicinal chemistry.